

flecainide long-term efficacy maintaining sinus rhythm

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flecainide Acetate

CAS No.: 54143-56-5

Cat. No.: S528059

Get Quote

Efficacy and Safety Data from Clinical Studies

The table below consolidates key quantitative findings on flecainide's performance from recent research.

Study / Population	Key Efficacy Findings	Key Safety Findings	Comparative Data
EAST-AFNET 4 (2024): Broad AF Population [1]	Primary efficacy outcome (CV death, stroke, hospitalization for HF/ACS): 3.0/100 patient-years with SCB (flecainide/propafenone). Sinus rhythm at 2 years: 88% . [1]	Primary safety outcome (death, stroke, SAE): 2.9/100 patient-years with SCB. Appeared safe in selected patients with stable CV disease. [1]	Efficacy outcome was lower than in patients never on SCB (4.9/100 patient-years). Safety outcome was numerically lower than SCB-naive patients (4.2/100 patient-years). [1]
Stable Coronary Artery Disease (2022) [2]	At 3 years, mortality: 9.1% ; MACE: 22.9% (significantly lower than Class III AADs). [2]	HF hospitalization: 12.5% ; Ventricular Tachycardia: 5.8% (significantly lower	Propensity-matched comparison showed flecainide had a more favorable safety

Study / Population	Key Efficacy Findings	Key Safety Findings	Comparative Data
		than Class III AADs). [2]	profile than Class III AADs. [2]
Arrhythmogenic Right Ventricular Cardiomyopathy (ARVC) [3]	Significant reductions in PVC burden and sustained VA rates.	No arrhythmic sudden cardiac death reported; overall mortality 1.6% . [3]	Real-world data supporting its efficacy and tolerability in a high-risk population. [3]
Chronic AF/Flutter (1989) [4]	Prolonged arrhythmia-free episodes and improved exercise tolerance.	Caution advised in patients prone to proarrhythmia.	No significant difference in arrhythmia-free survival vs. placebo in a small, early study. [4]

Experimental Protocols and Methodologies

For researchers, the experimental designs from the key studies are detailed below.


- **EAST-AFNET 4 Trial Design [1]**
 - **Aim:** To assess the safety and efficacy of Early Rhythm Control (ERC), often delivered with Sodium Channel Blockers (SCBs) like flecainide and propafenone.
 - **Population:** 2,789 patients with early AF (diagnosed ≤ 1 year) and additional stroke risk factors. The SCB subgroup analysis included 689 patients.
 - **Protocol:** SCBs were discouraged in patients with reduced left ventricular ejection fraction. Therapy was suggested to be stopped if QRS complex prolonged by $>25\%$.
 - **Outcomes:** Primary efficacy outcome was a composite of cardiovascular death, stroke, hospitalization for heart failure, or acute coronary syndrome. Primary safety outcome was a composite of death, stroke, or serious adverse events from rhythm control therapy.
 - **Analysis:** Event rates were compared between patients who ever received SCBs and those who never did (SCBnever).
- **Long-term Outcomes in Stable CAD (2022) Methodology [2]**

- **Aim:** To compare the long-term safety of flecainide versus Class III AADs in AF patients with stable Coronary Artery Disease (CAD).
- **Population:** 24,315 patients initiated on AADs. Two sub-populations were analyzed: a propensity-matched cohort (flecainide n=1,114 vs. Class III AAD n=1,114) and a cohort with a history of percutaneous coronary intervention or coronary artery bypass graft.
- **Outcomes:** Assessed at 3 years, including all-cause mortality, heart failure hospitalization, ventricular tachycardia, and Major Adverse Cardiovascular Events (MACE).
- **Statistical Analysis:** Used propensity score matching to balance baseline characteristics between the flecainide and Class III AAD groups, with outcomes compared using standard statistical tests.

Molecular Mechanism of Action

Flecainide's efficacy is primarily attributed to its class Ic antiarrhythmic action as a potent sodium channel blocker. Recent research reveals a more complex, dual-effect mechanism on the cardiac ryanodine receptor (RyR2), which is significant for managing conditions like Catecholaminergic Polymorphic Ventricular Tachycardia (CPVT) and AF.

The following diagram illustrates flecainide's dual-pathway mechanism for maintaining sinus rhythm and preventing arrhythmias.



[Click to download full resolution via product page](#)

Key Clinical and Research Implications

- **Patient Selection is Critical:** Evidence strongly supports the long-term use of flecainide for maintaining sinus rhythm in patients with AF who have **no significant structural heart disease** [1] [2]. Its use can be extended to selected patients with stable cardiovascular conditions like coronary artery disease and heart failure under careful monitoring [1].
- **Safety Profile in Special Populations:** Real-world data suggests a favorable safety and efficacy profile for flecainide even in patients with Arrhythmogenic Right Ventricular Cardiomyopathy (ARVC), a condition often involving ventricular arrhythmias [3]. This indicates a potential for repurposing the drug in rare diseases.
- **Complex Molecular Actions:** The dual effect on RyR2 channels—both activating low-activity channels and inhibiting overactive ones—provides a nuanced understanding of its antiarrhythmic mechanism beyond sodium channel blockade. This is crucial for explaining its efficacy in CPVT and certain cases of AF [5].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Safety and efficacy of long - term sodium channel blocker therapy for... [pubmed.ncbi.nlm.nih.gov]
2. Long-term outcomes in patients treated with flecainide for ... [pubmed.ncbi.nlm.nih.gov]
3. Long-Term Follow-Up Data on Flecainide Use as an ... [sciencedirect.com]
4. (PDF) Efficacy and safety of flecainide acetate in the maintenance of... [academia.edu]
5. Flecainide Paradoxically Activates Cardiac Ryanodine ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [flecainide long-term efficacy maintaining sinus rhythm]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b528059#flecainide-long-term-efficacy-maintaining-sinus-rhythm>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com